Thulium sulfide (Tm2S3)

• IUPAC Name: thulium(3+);trisulfide
• InChI: InChI=1S/3S.2Tm/q3*-2;2*+3
• InChI Key: CVSQSQKQZKJEGY-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Tm+3].[Tm+3]
• Molecular Formula: S3Tm2
• DSSTOX Substance ID: DTXSID70923919
• Molecular Weight: 434.1 g/mol
• CAS RN: 12166-30-2

Description

Synthesis Analysis

Thulium sulfide (Tm2S3) can be synthesized through the reaction of thulium and sulfur in sealed silica containers at elevated temperatures, around 850°C, for several days. The presence of NaCl as a flux aids in the formation of single-crystal sesquisulfides. This method yields yellow needles of F-Tm2S3 with a monoclinic structure, demonstrating the complex coordination environment of Tm3+ ions in the compound (Schleid & Lissner, 1992).

Molecular Structure Analysis

The molecular structure of Thulium sulfide (Tm2S3) is characterized by its monoclinic P21/m space group with four crystallographically independent Tm3+ ions. These ions are found in a mix of distorted octahedral, monocapped, and bicapped trigonal prismatic coordination of S2− ions. This diverse coordination environment is unique among sesquisulfides, offering insights into the electronic and structural flexibility of Tm2S3 (Schleid & Lissner, 1992).

Chemical Reactions and Properties

Thulium sulfide participates in various chemical reactions due to its reactive sulfide ions and the versatile oxidation states of thulium. Charge transfer studies have shown a slight electron transfer from Thulium to sulfur, indicating a stable trivalent state of thulium in Tm2S3. This charge transfer contributes to the compound's electrical and optical properties, making it a subject of interest for material science research (Ariponnammal, Arulmalar, & Divya, 2018).

Scientific Research Applications

Transparent Ceramics

Thulium sulfide (Tm2S3) has been utilized in the fabrication of polycrystalline transparent Tm2O3 ceramics. These ceramics are produced using a chemical precipitation route combined with vacuum sintering techniques. A significant application of these ceramics is in optical devices due to their good optical quality and transparency in the middle infrared spectral region. The ceramics exhibit in-line transmittances of about 71% at 880 nm and 76% in partial middle infrared spectral regions, making them suitable for various optical applications (Wang et al., 2020).

Thin Film Deposition

Tm2S3 has been incorporated into thin films of thulium-active ZnS deposited on ITO-coated glass substrates. These films are created using a low-pressure vertical metalorganic chemical vapor deposition (MOCVD) system. The thin films of ZnS: Tm have been studied for their elemental composition, surface morphologies, and depth profiles. These films are primarily used for their optical properties, characterized by photoluminescence (PL), making them suitable for applications in optoelectronic devices (Hsu, 2000).

Optical and Electro-catalytic Studies

Nanostructured thulium oxide (Tm2O3), derived from Tm2S3, has been explored for its optical properties and potential applications in electro-oxidation of ascorbic acid (AA). These studies are crucial for developing new strategies and platforms for rare earth metal oxide materials in electrochemistry and bioelectronics (Singh et al., 2013).

Pulsed Fiber Laser Generation

Thulium oxide film, which can be derived from Tm2S3, has been demonstrated to function as a passive saturable absorber (SA) for stable pulse generation in the 1.55-µm region. This application is significant in the field of fiber lasers and optical communications, where controlled pulse generation is crucial (Adzimnuddin et al., 2020).

Electrochemical Behavior and Alloy Formation

The electrochemical behavior of TmCl3 solutions, derived from Tm2S3, in molten chlorides has been studied for its potential in the formation of Tm–Al alloys. This research is foundational in understanding the electrocrystallization of thulium and its applications in various electrochemical processes (Castrillejo et al., 2009).